Cas no 811842-42-9 (3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride)

• Product Name: 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride
• CAS No: 811842-42-9
• MF: C₁₃H₁₁ClF₃N
• MW: 273.681352853775
• MDL: MFCD06739426
• CID: 1056055
• PubChem ID: 2760744
• Update Time: 2025-06-08

3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-amine hydrochloride
• 3'-(Trifluoromethyl)biphenyl-3-amine Hydrochloride
• 3-[3-(trifluoromethyl)phenyl]aniline,hydrochloride
• 3'-Trifluoromethylbiphenyl-3-ylaminehydrochloride
• AMTDA081
• SY003644
• 811842-42-9
• SB81374
• 3'-(trifluoromethyl)-[1,1'-biphenyl]-3-aminehydrochloride
• MFCD06739426
• 3 inverted exclamation mark -(Trifluoromethyl)biphenyl-3-amine Hydrochloride
• DTXSID10375332
• 3'-trifluoromethyl-biphenyl-3-ylaminehydrochloride
• 3-[3-(trifluoromethyl)phenyl]aniline;hydrochloride
• 3-(TRIFLUOROMETHYL)BIPHENYL-3-AMINE HYDROCHLORIDE
• A864590
• AKOS022183541
• AC6864
• 3'-Trifluoromethyl-biphenyl-3-ylamine hydrochloride
• 3-[3-(Trifluoromethyl)phenyl]aniline, HCl
• 3-[3-(trifluoromethyl)phenyl]aniline Hydrochloride
• 3'-trifluoromethyl-biphenyl-3-ylamine, hydrochloride
• 3'-(Trifluoromethyl)-biphenyl-3-ylamine hydrochloride
• FS-6281
• CS-0455966
• FT-0753115
• 3'-trifluoromethylbiphenyl-3-ylamine hydrochloride
• 3-Amino-3'-(trifluoromethyl)biphenyl hydrochloride
• DB-075742
• 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride

• MDL： MFCD06739426
• Inchi： 1S/C13H10F3N.ClH/c14-13(15,16)11-5-1-3-9(7-11)10-4-2-6-12(17)8-10;/h1-8H,17H2;1H
• InChI Key： VQSYGRWBFWQJIS-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 273.05300
• Monoisotopic Mass: 273.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 5.33780

3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride

Introduction to 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride (CAS No. 811842-42-9)

3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 811842-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the biphenylamine class, characterized by its unique structural features that include a trifluoromethyl group and an amine functional group, both of which contribute to its distinct chemical properties and potential biological activities.

The presence of the trifluoromethyl group in the molecular structure of 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride enhances its lipophilicity and metabolic stability, making it a valuable candidate for drug design. This modification is particularly crucial in medicinal chemistry, as it can influence the compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). The amine functional group further contributes to the compound's reactivity, allowing for various chemical modifications that can be explored in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride with greater accuracy. Studies have suggested that this compound may exhibit potential pharmacological effects due to its ability to interact with specific biological targets. For instance, its structural motif is reminiscent of known bioactive molecules that target enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation.

The hydrochloride salt form of 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This improved solubility can facilitate drug delivery systems, allowing for more efficient administration and absorption in vivo. Additionally, the hydrochloride salt form ensures greater stability under various storage conditions, making it a reliable compound for both laboratory research and potential clinical applications.

In the realm of drug discovery, 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride has been explored as a lead compound for developing novel therapeutic agents. Its unique structural features make it suitable for targeting a wide range of diseases, including cancer, neurological disorders, and infectious diseases. Researchers have utilized high-throughput screening (HTS) techniques to evaluate the biological activity of this compound against various disease-related targets. Preliminary findings indicate that it may possess inhibitory effects on certain enzymes and pathways implicated in disease progression.

The synthesis of 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the biphenyl core structure efficiently.

From a regulatory perspective, 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride must undergo rigorous testing to demonstrate its safety and efficacy before being considered for clinical use. This includes toxicological studies to assess potential side effects and pharmacokinetic studies to understand how the body processes the compound. The regulatory landscape for new pharmaceuticals is complex and requires thorough documentation to ensure compliance with international standards.

The role of trifluoromethyl groups in medicinal chemistry cannot be overstated. These groups are frequently incorporated into drug molecules due to their ability to modulate pharmacological properties favorably. In 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride, the trifluoromethyl group contributes to enhanced binding affinity and selectivity towards biological targets. This characteristic makes it an attractive scaffold for designing drugs with improved therapeutic profiles.

Future research directions for 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride may include exploring its potential as an intermediate in synthesizing more complex drug molecules. Additionally, investigating its mechanisms of action at a molecular level could provide insights into how it interacts with biological systems. Such knowledge could pave the way for developing novel therapeutic strategies tailored to specific diseases.

The versatility of 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride extends beyond its potential as a standalone therapeutic agent. Its structural framework can be modified through derivatization reactions to create libraries of compounds with diverse biological activities. This approach is often employed in drug discovery programs where large numbers of compounds are screened for potential therapeutic benefits.

In conclusion, 3'-(Trifluoromethyl)-1,1-biphenyl-3-amine Hydrochloride (CAS No. 811842-42-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation into drug development pipelines holds promise for addressing various diseases through innovative therapeutic approaches. As research continues to uncover new applications for this compound, 3'-(Trifluoromethyl)-1 , 1 -biphenyl - 3 - amine Hydrochlor ide is poised to play a pivotal role in shaping the future of medicine.